Cas no 22082-42-4 (1-Methoxy-1-(methylsulfanyl)propadiene)
22082-42-4 structure
Product Name:1-Methoxy-1-(methylsulfanyl)propadiene
CAS No:22082-42-4
MF:C5H8OS
MW:116.181420326233
CID:2836299
PubChem ID:15142253
Update Time:2025-04-21
1-Methoxy-1-(methylsulfanyl)propadiene Chemical and Physical Properties
Names and Identifiers
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- DTXCID40519747
- DTXSID20568975
- 22082-42-4
- 1-Methoxy-1-(methylsulfanyl)propadiene
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- Inchi： 1S/C5H8OS/c1-4-5(6-2)7-3/h1H2,2-3H3
- InChI Key： BCLXZEXBWGTMSR-UHFFFAOYSA-N
- SMILES： S(C)C(=C=C)OC
Computed Properties
- Exact Mass: 116.02958605g/mol
- Monoisotopic Mass: 116.02958605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 92.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 34.5Ų
1-Methoxy-1-(methylsulfanyl)propadiene Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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